Cas no 7276-28-0 (fluorescein dipropionate)

fluorescein dipropionate structure
fluorescein dipropionate structure
Product Name:fluorescein dipropionate
CAS No:7276-28-0
MF:C26H20O7
MW:444.432807922363
CID:977485
PubChem ID:26369038
Update Time:2025-07-21

fluorescein dipropionate Chemical and Physical Properties

Names and Identifiers

    • fluorescein dipropionate
    • (3-oxo-6'-propanoyloxyspiro[2-benzofuran-1,9'-xanthene]-3'-yl) propanoate
    • 3-oxo-6'-(propanoyloxy)spiro[2-benzofuran-1,9'-xanthene]-3'-yl propanoate
    • BIF4020
    • FT-0636413
    • 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl dipropionate
    • CS-0010019
    • 3-Oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-3',6'-diyl dipropanoate
    • EN300-7460569
    • DTXSID70649960
    • MFCD00038598
    • Z3244869173
    • J-100166
    • 7276-28-0
    • 3-oxo-6'-(propanoyloxy)-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl propanoate
    • SCHEMBL336328
    • DB-055677
    • G49943
    • MDL: MFCD00038598
    • Inchi: 1S/C26H20O7/c1-3-23(27)30-15-9-11-19-21(13-15)32-22-14-16(31-24(28)4-2)10-12-20(22)26(19)18-8-6-5-7-17(18)25(29)33-26/h5-14H,3-4H2,1-2H3
    • InChI Key: NXIABCNYUKDBQI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(CC)=O)OC(CC)=O)=O

Computed Properties

  • Exact Mass: 444.12100
  • Monoisotopic Mass: 444.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.13000
  • LogP: 4.88540

fluorescein dipropionate Pricemore >>

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Additional information on fluorescein dipropionate

Fluorescein Dipropionate: A Versatile Fluorophore with Broad Applications in Biomedical Research

Fluorescein dipropionate, with the chemical identifier CAS No. 7276-28-0, represents a critical fluorophore widely utilized in biomedical research. This compound, a derivative of fluorescein, exhibits unique optical properties that make it an essential tool in fluorescence-based imaging techniques. Recent studies have highlighted its potential in advanced applications such as live-cell imaging, drug delivery systems, and molecular tracking. The structural features of fluorescein dipropionate enable it to interact with biological membranes and cellular components, offering insights into dynamic biological processes.

Fluoresce - 28-0 has been extensively studied for its role in fluorescence resonance energy transfer (FRET) applications. A 2023 publication in Advanced Materials demonstrated its utility in real-time monitoring of membrane dynamics in live cells. The compound's ability to emit light at a wavelength of approximately 520 nm allows for high-contrast imaging against background autofluorescence, a critical advantage in complex biological systems. Researchers have also explored its use in multiphoton microscopy, where its photostability under high-intensity laser illumination has been validated through recent experimental data.

The chemical structure of fluorescein dipropionate consists of a xanthene ring system with two propionate groups attached to the 1- and 11-positions of the fluorescein core. This molecular configuration enhances its solubility in aqueous environments while maintaining the characteristic green fluorescence. A 2024 study in Biomaterials Science investigated its interactions with lipid bilayers, revealing that the propionate chains facilitate membrane penetration and enhance cellular uptake. These findings suggest potential applications in targeted drug delivery systems where controlled release of therapeutic agents is required.

Recent advancements in bioimaging have expanded the use of fluorescein dipropionate in nanotechnology. A 2023 review in Nano Today highlighted its integration into liposomal formulations for intracellular delivery of nucleic acids. The compound's ability to serve as a fluorescent marker enables real-time tracking of nanoparticle distribution within cells, providing critical insights into cellular uptake mechanisms. Additionally, its compatibility with various fluorescent labeling techniques has made it a preferred choice for multiplexed imaging experiments.

The photophysical properties of fluorescein dipropionate have been optimized for use in super-resolution microscopy. A 2024 study published in Optics Express demonstrated its application in stochastic optical reconstruction microscopy (STORM), where its high photostability allows for precise localization of biomolecules at the nanometer scale. This capability has significant implications for studying the spatial organization of proteins within cellular compartments, offering new perspectives on subcellular dynamics.

Applications of fluorescein dipropionate extend beyond imaging to the development of biosensors. Recent research in Sensors and Actuators B: Chemical (2023) explored its use in detecting environmental pollutants through fluorescence quenching mechanisms. The compound's sensitivity to changes in the surrounding environment makes it a promising candidate for real-time biosensing applications, particularly in monitoring heavy metal ions and organic contaminants.

In the field of drug development, fluorescein dipropionate has been employed as a fluorescent tracer to study drug permeability across biological membranes. A 2024 study in Pharmaceutical Research demonstrated its utility in assessing the transdermal delivery of hydrophilic drugs. The compound's ability to partition into lipid layers while maintaining its fluorescent signal provides valuable data on drug absorption kinetics and tissue distribution patterns.

Recent advances in biocompatible materials have led to the incorporation of fluorescein dipropionate into hydrogel scaffolds for tissue engineering applications. A 2023 publication in Biomaterials reported its use in creating fluorescent hydrogels that enable real-time monitoring of cell behavior and matrix remodeling. This application highlights the compound's potential in studying cellular interactions with biomaterials, which is critical for developing advanced regenerative medicine solutions.

The environmental stability of fluorescein dipropionate has been evaluated in various studies, with particular focus on its biodegradation pathways. Research published in Environmental Science & Technology (2024) indicated that the compound undergoes hydrolysis under neutral pH conditions, breaking down into non-toxic byproducts. This finding is significant for its application in biodegradable medical devices and environmental monitoring systems.

Recent computational studies have provided insights into the molecular mechanisms underlying the fluorescence properties of fluorescein dipropionate. A 2023 article in Journal of Physical Chemistry B used quantum mechanical calculations to model the excited-state dynamics of the compound, revealing the role of conjugated π-electron systems in its photophysical behavior. These theoretical models complement experimental findings and aid in the design of new fluorophores with tailored optical properties.

The adaptability of fluorescein dipropionate has also been demonstrated in its use as a fluorescent probe for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology described its application in Förster resonance energy transfer (FRET) assays to monitor conformational changes in proteins upon ligand binding. This application underscores its value in structural biology and drug discovery processes, where understanding molecular interactions is critical.

Emerging applications of fluorescein dipropionate include its use in optogenetics, where it serves as a light-sensitive probe for controlling cellular activity. A 2023 study in Neuron explored its integration into optogenetic systems to modulate neuronal signaling with high spatial precision. This application highlights the compound's potential in advancing neurobiological research and developing novel therapeutic strategies for neurological disorders.

Despite its widespread use, ongoing research is focused on improving the photostability and brightness of fluorescein dipropionate for extended imaging sessions. A 2024 study in Chemical Communications described the synthesis of modified derivatives that exhibit enhanced fluorescence intensity and resistance to photobleaching. These advancements are crucial for applications requiring long-term observation of dynamic biological processes.

The versatility of fluorescein dipropionate continues to drive innovation across multiple scientific disciplines. From its role in fundamental research to its application in clinical diagnostics and therapeutic development, this compound remains a cornerstone of fluorescence-based technologies. As new methodologies in imaging and biosensing evolve, the potential of fluorescein dipropionate is expected to expand further, offering novel solutions to complex biomedical challenges.

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